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Compound of Interest

Compound Name: 2-Chloro-2-propen-1-ol

Cat. No.: B1199897 Get Quote

This document provides a comprehensive guide for the safe handling and disposal of 2-
Chloro-2-propen-1-ol, tailored for laboratory professionals. Adherence to these procedures is

critical to ensure personal safety and environmental compliance.

Immediate Safety and Hazard Information
2-Chloro-2-propen-1-ol is a flammable and toxic chemical that requires careful handling.[1][2]

Understanding its properties is the first step in ensuring safe usage and disposal.

1.1. Chemical Properties and Hazards
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Property Value Source

Synonyms 2-Chloroallyl alcohol

CAS Number 5976-47-6

Molecular Formula C₃H₅ClO

Boiling Point 133-134 °C

Density 1.162 g/mL at 25 °C

Flash Point 54 °C (129.2 °F) - closed cup

Hazard Class

Flammable Liquid, Category 3;

Acute Toxicity, Category 4

(Oral, Dermal, Inhalation)

[2]

1.2. Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling 2-Chloro-2-propen-1-ol.

Protection Type Specification Rationale

Eye/Face

Tightly fitting safety goggles

with side-shields or a full

faceshield.

Protects against splashes and

vapors which can cause

serious eye irritation.[3][4]

Skin

Chemical-impermeable gloves

(e.g., nitrile, neoprene) and a

lab coat or flame-resistant

clothing.

Prevents skin contact, which

can be harmful.[2][3][5]

Respiratory

Use only in a well-ventilated

area or under a chemical fume

hood. If vapors may be

inhaled, use a full-face

respirator with a suitable filter

(e.g., type ABEK).

Protects against inhalation of

harmful vapors that can cause

respiratory irritation.[2][4]
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Spill Management Protocol
Immediate and correct response to a spill is crucial to mitigate risks.

2.1. Small Spills (in a fume hood)

Ensure Ventilation: Confirm the fume hood is operating correctly.

Containment: Use an inert absorbent material like vermiculite, dry sand, or commercial

sorbent pads to absorb the spill.

Collection: Carefully collect the absorbent material and contaminated surfaces using non-

sparking tools.[2][6]

Disposal: Place the collected waste into a clearly labeled, sealable container for hazardous

waste disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent, collecting the

cleaning materials as hazardous waste.

2.2. Large Spills (outside a fume hood)

Evacuate: Immediately alert personnel in the area and evacuate to a safe location.[5]

Isolate: Prevent entry to the affected area.

Ignition Sources: Remove all sources of ignition (e.g., turn off equipment, no open flames).[2]

[5]

Ventilate: If safe to do so, increase ventilation to the area.

Emergency Response: Contact your institution's Environmental Health & Safety (EHS)

department or emergency response team for cleanup. Do not attempt to clean up a large

spill without proper training and equipment.

Detailed Disposal Procedures
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Disposal of 2-Chloro-2-propen-1-ol must comply with all local, state, and federal regulations. It

is classified as a halogenated organic hazardous waste.[7][8][9]

3.1. Waste Collection

Designated Container: Use a dedicated, properly labeled hazardous waste container for 2-
Chloro-2-propen-1-ol and materials contaminated with it. The container must be made of a

compatible material and have a secure, tight-fitting lid.[7][10]

Segregation:Do not mix halogenated waste like 2-Chloro-2-propen-1-ol with non-

halogenated solvent waste.[8][9] Mixing increases disposal costs and complexity.[9]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "2-Chloro-2-propen-1-ol," and the associated hazards (Flammable, Toxic).

Storage: Store the waste container in a designated, well-ventilated, and cool secondary

containment area away from heat and ignition sources.[2][5][6]

3.2. Disposal of Empty Containers

Rinsing: An empty container that held 2-Chloro-2-propen-1-ol must be triple-rinsed with a

suitable solvent (e.g., acetone or methanol).[9]

Rinsate Collection: The first rinse, and preferably all three, must be collected and disposed of

as hazardous waste.[9][10]

Final Disposal: Once thoroughly rinsed and air-dried, deface or remove the original label.

The container can then typically be disposed of as non-hazardous solid waste, but confirm

this with your institution's EHS guidelines.[9]

3.3. Final Disposal Pathway

Contact EHS: Arrange for a pickup of the hazardous waste through your institution's EHS

department.

Transportation: Waste will be transported by a licensed hazardous waste handler to a

permitted treatment, storage, and disposal facility (TSDF).
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Treatment: The standard and required method for disposal is high-temperature incineration

at an approved industrial combustion plant.[6] Under no circumstances should this chemical

be disposed of down the drain.[11]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-
Chloro-2-propen-1-ol and associated waste.
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Click to download full resolution via product page

Caption: Disposal workflow for 2-Chloro-2-propen-1-ol waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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